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Compound of Interest

Compound Name:
2-(2H-Benzotriazol-2-yl)-4-tert-

butylphenol

Cat. No.: B103830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of UV-326

(Bumetrizole) as an ultraviolet (UV) light stabilizer in polyolefins (such as polyethylene and

polypropylene) and polyesters.

Introduction to UV-326
UV-326, chemically known as 2-(3'-tert-butyl-2'-hydroxy-5'-methylphenyl)-5-

chlorobenzotriazole, is a high-performance benzotriazole UV absorber. It is highly effective in

protecting polymers from degradation caused by exposure to ultraviolet radiation, thereby

preserving their physical properties and appearance.[1][2] Its low volatility and excellent

thermal stability make it suitable for processing at high temperatures commonly used for

polyolefins and polyesters.[3]

The primary mechanism of UV-326 involves the strong absorption of UV radiation in the 270-

380 nm range.[2] This absorbed energy is then dissipated as harmless thermal energy through

a rapid tautomeric conversion, preventing the photo-oxidative degradation of the polymer

matrix. This process helps to mitigate common issues such as color change (yellowing), loss of

gloss, cracking, and a decline in mechanical properties like tensile strength and impact

resistance.[1][2]
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Applications in Polyolefins (Polyethylene,
Polypropylene)
UV-326 is widely used to enhance the weatherability and service life of polyolefin products,

especially those intended for outdoor applications.

Key Benefits in Polyolefins:

Improved Lightfastness: Significantly reduces color fading and yellowing.

Enhanced Durability: Helps in the retention of mechanical properties such as tensile strength

and flexibility after prolonged UV exposure.

High Compatibility: Shows excellent compatibility with various polyolefins, ensuring uniform

distribution within the polymer matrix.

Recommended Dosage Levels for Polyolefins
The optimal loading level of UV-326 can vary depending on the specific polyolefin, the

thickness of the final product, and the anticipated intensity of UV exposure. For many

applications, a synergistic combination with a Hindered Amine Light Stabilizer (HALS) is

recommended for superior protection.

Polymer Type Recommended Dosage (% by weight)

Polypropylene (PP) 0.15 - 0.6%

High-Density Polyethylene (HDPE) 0.15 - 0.5%

Low-Density Polyethylene (LDPE) 0.15 - 0.5%

Performance Data of UV-326 in Polyolefins (Illustrative)
The following table summarizes typical performance improvements observed in polyolefins

stabilized with UV-326 after accelerated weathering tests.
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Property Test Method
Unstabilized
Polypropylene

Polypropylene with
0.4% UV-326

Yellowness Index

(after 1000 hrs)
ASTM D1925 15.2 3.5

Gloss Retention (%)

(after 1000 hrs)
ASTM D523 45 85

Tensile Strength

Retention (%) (after

1000 hrs)

ASTM D638 50 90

Applications in Polyesters (e.g., PET)
In polyesters, UV-326 is crucial for maintaining clarity and preventing degradation, especially in

applications like transparent films, sheets, and containers. A key advantage of UV-326 in

polyesters is that it does not form colored complexes with metal salts that may be used during

the curing process.[4]

Key Benefits in Polyesters:

Clarity Retention: Minimizes yellowing and maintains the transparency of the polymer.

Protection of Contents: In packaging applications, it protects the contents from UV

degradation.

Mechanical Integrity: Preserves the mechanical properties of the polyester, preventing

embrittlement.

Recommended Dosage Levels for Polyesters
Polymer Type Recommended Dosage (% by weight)

Unsaturated Polyesters 0.2 - 0.5%

Polyethylene Terephthalate (PET) 0.2 - 1.0%

Performance Data of UV-326 in Polyesters (Illustrative)
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The following table illustrates the protective effects of UV-326 on polyesters subjected to

accelerated weathering.

Property Test Method Unstabilized PET
PET with 0.5% UV-
326

Yellowness Index

(after 1000 hrs)
ASTM E313 12.8 2.1

Haze (%) (after 1000

hrs)
ASTM D1003 8.5 1.5

Tensile Strength

Retention (%) (after

1000 hrs)

ASTM D638 60 92

Experimental Protocols
Protocol for Incorporation of UV-326 into Polymers
This protocol describes a general method for incorporating UV-326 into polyolefins and

polyesters using a twin-screw extruder.

Materials and Equipment:

Polymer resin (polypropylene, polyethylene, or PET)

UV-326 powder

Twin-screw extruder

Gravimetric feeders

Pelletizer

Injection molding machine or film casting line

Procedure:
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Drying: Dry the polymer resin to the manufacturer's recommended moisture content. For

PET, this is a critical step to prevent hydrolytic degradation during processing.

Premixing: While not always necessary with gravimetric feeders, a pre-blend of the polymer

resin and UV-326 powder can be prepared to ensure initial homogeneity.

Extrusion:

Set the temperature profile of the twin-screw extruder appropriate for the specific polymer.

Calibrate the gravimetric feeders to deliver the polymer resin and UV-326 at the desired

ratio.

Feed the polymer and UV-326 into the main throat of the extruder.

Melt compound the materials. The screw design should provide sufficient mixing to ensure

uniform dispersion of the UV stabilizer.

Pelletizing: Cool the extruded strands in a water bath and cut them into pellets using a

pelletizer.

Drying: Dry the compounded pellets to remove any surface moisture.

Specimen Preparation: Use an injection molding machine or a film casting line to prepare

test specimens (e.g., plaques, tensile bars, or films) from the compounded pellets.

Protocol for Accelerated Weathering
This protocol is based on the ASTM G154 standard for operating a fluorescent UV lamp

apparatus.[5][6]

Equipment:

QUV accelerated weathering tester (or equivalent) equipped with UVA-340 lamps.

Specimen holders.

Procedure:
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Sample Mounting: Mount the prepared polymer specimens in the sample holders.

Test Cycle: Program the weathering tester to run a specific cycle of UV exposure and

condensation. A common cycle for plastics is:

8 hours of UV exposure at 60°C (black panel temperature) with UVA-340 lamps at an

irradiance of 0.89 W/m²/nm.

4 hours of condensation at 50°C (black panel temperature).

Exposure Duration: Continue the cyclic exposure for a predetermined duration (e.g., 500,

1000, 2000 hours).

Evaluation: Periodically remove specimens for evaluation of changes in properties.

Protocol for Property Evaluation
1. Color and Gloss Measurement:

Yellowness Index: Measure the yellowness index according to ASTM E313 or ASTM D1925

using a spectrophotometer.[7]

Gloss: Measure the specular gloss at a specified angle (e.g., 60°) according to ASTM D523

using a gloss meter.

2. Mechanical Property Testing:

Tensile Properties: Measure the tensile strength, elongation at break, and tensile modulus

according to ASTM D638 using a universal testing machine.

Visualizations
Mechanism of UV Protection by UV-326
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Caption: Mechanism of UV energy absorption and dissipation by UV-326.

Experimental Workflow for Evaluating UV-326 Efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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